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Compound of Interest

Compound Name: 4,5-Dihydrooxazole, 2-vinyl-

Cat. No.: B080637

An In-depth Technical Guide to the Chemical Properties of 2-Vinyl-4,5-dihydrooxazole

Introduction

2-Vinyl-4,5-dihydrooxazole, also known as 2-ethenyl-4,5-dihydro-1,3-oxazole, is a heterocyclic
compound with the molecular formula C5H7NO.[1][2] It belongs to the class of 2-oxazolines,
which are five-membered heterocyclic rings containing one nitrogen and one oxygen atom. The
presence of a vinyl group at the 2-position makes it a versatile monomer for polymerization and
a useful building block in organic synthesis.[1] This guide provides a comprehensive overview
of its chemical and physical properties, reactivity, and handling for researchers, scientists, and
drug development professionals.

Chemical and Physical Properties

The fundamental chemical and physical properties of 2-vinyl-4,5-dihydrooxazole are
summarized in the table below. While some specific physical constants like melting and boiling
points are not consistently reported in public databases, computed values and data from safety
sheets provide valuable information.[1][2]
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Property Value Source

Molecular Formula C5H7NO [1112]

Molecular Weight 97.12 g/mol [2]
2-ethenyl-4,5-dihydro-1,3-

IUPAC Name [2]
oxazole

CAS Number 13670-33-2 [1][3]

Appearance Liquid (form) [4]

Color Colorless to yellowish [4]

Odor Strong, amine-like [1114]

- ) 66 °C @ 10 mmHg (for a

Boiling Point o [5]
similar compound)

Specific Gravity 0.9 +/- 0.015 [6]

Solubility Negligible in water [6]

XLogP3 0.4 [2]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 2-vinyl-4,5-

dihydrooxazole.

e Mass Spectrometry (MS): GC-MS data is available through the NIST Mass Spectrometry

Data Center, which is essential for determining its molecular weight and fragmentation

pattern.[2]

« Infrared (IR) Spectroscopy: FTIR spectra, typically acquired using a film technique, are

available and can be used to identify functional groups present in the molecule.[2]

e Raman Spectroscopy: Raman spectral data is also available for this compound.[2]

Reactivity and Applications
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2-Vinyl-4,5-dihydrooxazole is a reactive molecule due to the presence of both a vinyl group and
a dihydrooxazole ring. This dual reactivity makes it a valuable intermediate in various chemical
transformations.

Polymerization

The vinyl group allows 2-vinyl-4,5-dihydrooxazole to act as a monomer in polymerization
reactions. The dihydrooxazole ring can also undergo cationic ring-opening polymerization,
which is initiated by electrophiles such as Brgnsted or Lewis acids.[7][8] This process leads to
the formation of poly(N-acylethylenimine)s, which are bioisosteres of polypeptides.[8]

Organic Synthesis

As a building block in organic synthesis, 2-vinyl-4,5-dihydrooxazole is utilized in various
reactions.[1] The dihydrooxazole moiety can be a precursor to other functional groups. For
instance, it can react with electrophiles, leading to ring-opening and the formation of amide-
containing structures.[7][8] It has been employed in multi-component reactions, for example,
with Grignard reagents and salicylaldehydes, to produce complex N-amino-benzylated
phenols.[8]

Potential Applications

2-Vinyl-4,5-dihydrooxazole and its derivatives have been investigated for several applications:

o Flavor and Fragrance: It is used as a flavor and fragrance agent in the food and cosmetic
industries due to its strong odor.[1]

o Pharmaceutical Production: Its unique structure serves as a building block in the synthesis of
various drug candidates.[1]

 Biological Activity: Studies have suggested potential anti-inflammatory and antimicrobial
properties for this class of compounds.[1]

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-vinyl-4,5-dihydrooxazole
is not readily available in the searched literature, a general method for the synthesis of
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dihydrooxazoles involves the reaction of vinyl azides. The following is a representative protocol

based on similar transformations.

Synthesis of Dihydrooxazoles from Vinyl Azides (General Procedure)

This protocol describes a photochemical approach for the synthesis of 2,5-dihydrooxazoles

from vinyl azides under flow conditions, which can be adapted for the synthesis of 2-vinyl-4,5-

dihydrooxazole.[9]

Materials:

Substituted vinyl azide (starting material)

Solvent (e.g., cyclopentyl methyl ether - CPME)

Diisopropyl azodicarboxylate (dipolarophile)

Photoflow reactor equipped with high-power LEDs (e.g., 365-450 nm)

Syringe pump

Procedure:

A solution of the vinyl azide (e.g., 0.01 M in CPME) is prepared.[9]
The solution is drawn into a syringe and placed on a syringe pump.
The photoflow reactor is set up with the appropriate LED light source.

The solution of the vinyl azide is pumped through the reactor at a defined flow rate (e.g.,
0.02 mL/min).[9]

Inside the reactor, photochemical denitrogenation of the vinyl azide occurs, forming a 2H-
azirine intermediate.[9]

The 2H-azirine can ring-open to form a nitrile ylide.[9]
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 This nitrile ylide can then undergo a [3+2] cycloaddition with a suitable dipolarophile to form
the dihydrooxazole ring.[9]

e The product stream is collected from the outlet of the reactor.

e The solvent is removed under reduced pressure, and the crude product is purified by column
chromatography.
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Caption: Reaction pathways of 4,5-dihydrooxazoles with electrophiles.

Conceptual Workflow for Dihydrooxazole Synthesis via
Flow Photochemistry
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Conceptual Workflow for Dihydrooxazole Synthesis
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Caption: A conceptual workflow for synthesizing dihydrooxazoles using flow photochemistry.

Safety and Handling

2-Vinyl-4,5-dihydrooxazole is a chemical that requires careful handling.
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Hazards: It is considered harmful if swallowed, may cause skin and serious eye irritation,
and may cause respiratory irritation.[4][6] It may also form explosive peroxides.[6]

Precautions: Wear protective gloves, clothing, and eye/face protection.[6][10] Use only in a
well-ventilated area and keep away from heat, sparks, and open flames.[5][6]

Storage: Store in a cool, well-ventilated place between 60 and 100 °F (approximately 15 and
38 °C).[6] Keep containers tightly closed when not in use and protect from moisture.[6] For
longer-term storage, it should be kept under nitrogen at temperatures below 30 °C.[4]

Disposal: Dispose of the material as hazardous waste in accordance with federal and state
regulations.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["2-vinyl-4,5-dihydrooxazole chemical properties”].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080637#2-vinyl-4-5-dihydrooxazole-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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